Cas no 129560-00-5 (1H-Pyrazole-5-carbonylchloride, 4-chloro-3-ethyl-1-methyl-)

• Product Name: 1H-Pyrazole-5-carbonylchloride, 4-chloro-3-ethyl-1-methyl-
• CAS No: 129560-00-5
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• CID: 102928
• PubChem ID: 45081914
• Update Time: 2025-04-18

1H-Pyrazole-5-carbonylchloride, 4-chloro-3-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 4-chloro-3-ethyl-1-methyl-
• 4-CHLORO-3-ETHYL-1-METHYL-5-PYRAZOLECARBONYLCHLORIDE
• 1H-Pyrazole-5-carbonyl chloride, 4-chloro-3-ethyl-1-methyl- (9CI)
• 4-chloro-5-ethyl-2-methylpyrazole-3-carbonyl chloride
• 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid chloride
• 4-chloro-3-ethyl-1-methyl-5-pyrazolecarboxylic acid chloride
• JDTKMFFTJSSMPR-UHFFFAOYSA-N
• SCHEMBL9043817
• 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carbonylchloride
• 1H-PYRAZOLE-5-CARBONYL CHLORIDE, 4-CHLORO-3-ETHYL-1-METHYL-
• DTXSID80664947
• 129560-00-5
• 4-CHLORO-3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE

• Inchi： 1S/C7H8Cl2N2O/c1-3-4-5(8)6(7(9)12)11(2)10-4/h3H2,1-2H3
• InChI Key： JDTKMFFTJSSMPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)N(C)N=C1CC

Computed Properties

• Exact Mass: 206.00154
• Monoisotopic Mass: 206.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 34.89